Cas no 2171212-54-5 ((2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid)

• Product Name: (2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid
• CAS No: 2171212-54-5
• MF: C₂₆H₂₃BrN₂O₅
• MW: 523.375226259232
• CID: 5997366
• PubChem ID: 165541158
• Update Time: 2025-07-21

(2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid
• (2S)-2-{1-[3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}propanoic acid
• EN300-1508493
• 2171212-54-5

• Inchi： 1S/C26H23BrN2O5/c1-15(25(31)32)29(2)24(30)16-11-17(27)13-18(12-16)28-26(33)34-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,15,23H,14H2,1-2H3,(H,28,33)(H,31,32)/t15-/m0/s1
• InChI Key： KMVZMLYKKUNDNQ-HNNXBMFYSA-N
• SMILES： BrC1=CC(=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N(C)[C@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 522.07903g/mol
• Monoisotopic Mass: 522.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid

Comprehensive Overview of (2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid (CAS No. 2171212-54-5)

The compound (2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid (CAS No. 2171212-54-5) is a highly specialized chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated phenyl moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its role in peptide coupling reactions and its potential in drug discovery.

One of the key features of (2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid is its stereospecificity, which is critical for achieving high enantiomeric purity in synthetic pathways. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), a technique that has gained traction in the development of biologics and personalized medicine. This compound’s ability to facilitate selective reactions aligns with the growing demand for precision chemistry in modern drug development.

In recent years, the pharmaceutical industry has seen a surge in interest around peptide-based therapeutics, driven by their high specificity and lower toxicity compared to small-molecule drugs. (2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid plays a pivotal role in this domain, particularly in the synthesis of modified peptides and peptidomimetics. Its bromo-substituted aromatic ring offers additional reactivity for further functionalization, making it a versatile building block for researchers.

The compound’s CAS No. 2171212-54-5 is frequently searched in academic and industrial databases, reflecting its importance in organic synthesis and medicinal chemistry. Common queries include its synthetic routes, purification methods, and applications in peptide engineering. Given the rise of AI-driven drug discovery, there is also growing curiosity about how such compounds can be optimized using computational tools, further highlighting its relevance in contemporary research.

From a technical standpoint, (2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid exhibits excellent compatibility with standard N-terminal protection strategies, making it a preferred choice for multi-step syntheses. Its stability under mild conditions ensures high yields, a factor that is crucial for scaling up production in GMP-compliant environments. Additionally, the presence of the methylformamido group enhances its solubility in organic solvents, simplifying downstream processing.

As the demand for targeted therapies continues to grow, compounds like (2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid are expected to play an even more prominent role. Its integration into combinatorial chemistry libraries and high-throughput screening platforms underscores its utility in identifying new bioactive molecules. For researchers exploring structure-activity relationships (SAR), this compound offers a robust scaffold for derivatization and optimization.

In conclusion, (2S)-2-{1-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}propanoic acid (CAS No. 2171212-54-5) represents a critical tool in the arsenal of modern chemists and pharmacologists. Its multifaceted applications, from peptide synthesis to drug design, make it a subject of ongoing interest and innovation. As the scientific community continues to push the boundaries of bioconjugation and therapeutic development, this compound is poised to remain at the forefront of cutting-edge research.